Cas no 2309469-21-2 (Tert-butyl 3-(2-bromopyridin-3-yl)-3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate)

• Product Name: Tert-butyl 3-(2-bromopyridin-3-yl)-3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate
• CAS No: 2309469-21-2
• MF: C₁₇H₂₃BrN₂O₃
• MW: 383.280123949051
• CID: 6070219
• PubChem ID: 165739199
• Update Time: 2025-05-23

Tert-butyl 3-(2-bromopyridin-3-yl)-3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7428214
• tert-butyl 3-(2-bromopyridin-3-yl)-3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate
• 2309469-21-2
• Tert-butyl 3-(2-bromopyridin-3-yl)-3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate

• Inchi： 1S/C17H23BrN2O3/c1-16(2,3)23-15(21)20-11-6-7-12(20)10-17(22,9-11)13-5-4-8-19-14(13)18/h4-5,8,11-12,22H,6-7,9-10H2,1-3H3
• InChI Key： UDKUDCCOGVECGW-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1(CC2CCC(C1)N2C(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 382.08921g/mol
• Monoisotopic Mass: 382.08921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.7Ų

Additional information on Tert-butyl 3-(2-bromopyridin-3-yl)-3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate

Introduction to Tert-butyl 3-(2-bromopyridin-3-yl)-3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No: 2309469-21-2)

Tert-butyl 3-(2-bromopyridin-3-yl)-3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate, with the CAS number 2309469-21-2, is a complex organic compound that has garnered significant attention in the field of organic chemistry and drug discovery. This compound is characterized by its unique bicyclic structure, which incorporates a bromopyridine moiety and a tert-butyl group, making it a promising candidate for various applications in medicinal chemistry.

The tert-butyl group in the compound serves as a bulky substituent, which can influence the steric properties of the molecule. This feature is particularly valuable in drug design, where steric hindrance can play a critical role in optimizing bioavailability and selectivity. The bromopyridine moiety, on the other hand, introduces electronic properties that can enhance the compound's reactivity and binding affinity to specific biological targets.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules with anti-inflammatory and anti-cancer properties. The bicyclo[3.2.1]octane framework provides structural rigidity, which is essential for maintaining the compound's stability and functionality in various chemical environments.

One of the most intriguing aspects of this compound is its versatility in synthetic chemistry. The hydroxy group present in the structure allows for further functionalization, enabling chemists to tailor the molecule for specific applications. This adaptability has led to its use in the creation of libraries of compounds for high-throughput screening in drug discovery pipelines.

In terms of pharmacokinetics, preliminary studies suggest that this compound exhibits favorable absorption and distribution profiles due to its balanced lipophilicity and hydrophilicity. The presence of the tert-butyl group contributes to its lipophilic nature, while the hydroxyl group enhances solubility in aqueous environments. These properties make it an attractive candidate for oral drug delivery systems.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with various biological targets. Molecular docking studies have revealed potential interactions with G-protein coupled receptors (GPCRs) and kinase enzymes, suggesting its potential role as a modulator in signaling pathways associated with chronic diseases such as diabetes and neurodegenerative disorders.

The synthesis of Tert-butyl 3-(2-bromopyridin-3-yl)-3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate involves a multi-step process that combines principles from stereochemistry and catalytic asymmetric synthesis. The use of chiral catalysts has been pivotal in achieving high enantiomeric excess, which is crucial for ensuring the compound's efficacy and minimizing adverse effects.

In conclusion, Tert-butyl 3-(2-bromopyridin-3-yl)-3-hydroxy-8-azabicyclo[3.2.1]octane-8-carboxylate (CAS No: 2309469-21-) represents a cutting-edge molecule with immense potential in medicinal chemistry and drug development. Its unique structural features, combined with its versatile synthetic capabilities, position it as a key player in advancing therapeutic interventions for various diseases.